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Compound of Interest

5-chloro-1H-indole-7-carboxylic
Compound Name:

acid
CAS No.: 875305-81-0
Cat. No.: B1428483

Get Quote

Executive Summary & Immediate Action

Do not dispose of this compound down the drain. Although 5-chloro-1H-indole-7-carboxylic
acid contains a carboxylic acid moiety, its disposal is dictated by its halogenated (chlorine)
content and aromatic structure.[1] It must be segregated as Halogenated Organic Waste.

Failure to segregate this compound from non-halogenated solvents or oxidizing agents can
result in regulatory fines (EPA/RCRA), damage to incinerator scrubbers, or the formation of
toxic byproducts (e.g., dioxins, HCI gas) during thermal destruction.

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification. This compound possesses dual
functionality (acidic and halogenated), which often leads to misclassification by junior
researchers.
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Parameter Data Operational Implication

) 5-Chloro-1H-indole-7-
Chemical Name ] ]
carboxylic acid

Use this for waste manifest

CAS Number 875305-81-0 )
labeling.
Molecular Formula CoHeCINO2
Molecular Weight 195.60 g/mol
o Weakly acidic; incompatible
Acidity (pKa) ~3.8 - 4.2 (COOH) ) )
with strong bases in storage.
) ) ) Requires PPE (Nitrile gloves,
Primary Hazard Irritant (Skin/Eye/Resp)
safety glasses, fume hood).
] CRITICAL: Must be incinerated
Waste Class Halogenated Organic

at facilities with HCI scrubbers.

The "Why" Behind the Protocol

o Halogen Content: The chlorine atom at the 5-position survives standard combustion. If
incinerated in a facility designed only for non-halogenated waste, it generates hydrochloric
acid (HCI), which corrodes equipment, and can catalyze the formation of polychlorinated
dibenzodioxins (dioxins).

 Indole Reactivity: Indoles are electron-rich. Mixing them with strong oxidizers (e.g., fuming
nitric acid, peroxides) in a waste container can lead to rapid, exothermic decomposition and
potential container rupture.

Disposal Workflow & Segregation

Follow this self-validating workflow to determine the correct waste stream.

Scenario A: Solid Waste (Excess Powder)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
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o Labeling: Mark clearly as "Hazardous Waste - Solid - Halogenated Organic."
o Content: List the full chemical name and CAS number (875305-81-0).

e Segregation: Do not mix with oxidizing solids (e.g., permanganates, nitrates).

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)

The solvent determines the path, but the presence of the solute (5-chloro-1H-indole-7-
carboxylic acid) overrides "Non-Halogenated" classification.

« If dissolved in Non-Halogenated Solvent (e.g., Methanol, Ethyl Acetate):
o Protocol: The entire mixture must now be classified as Halogenated Solvent Waste.

o Reasoning: Even trace amounts of the chlorinated indole contaminate the bulk solvent,
rendering it unsuitable for fuel blending (a common, cheaper disposal method for non-
halogens).

« If dissolved in Halogenated Solvent (e.g., DCM, Chloroform):

o Protocol: Dispose in standard Halogenated Waste carboy.

Scenario C: Aqueous Waste (Basic Extractions)

o Protocol: If the compound was extracted into an aqueous base (e.g., NaOH), the solution
contains the carboxylate salt.

o Action: Do NOT neutralize and pour down the sink. Collect as Aqueous Waste with Toxic
Organics.

e Reasoning: Municipal water treatment plants cannot effectively degrade chlorinated
aromatics; they pass through to the environment or accumulate in biosolid sludge.

Decision Logic Diagram (DOT)
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The following diagram visualizes the decision-making process to ensure zero errors in stream
selection.

Start: Waste Generation

Physical State?

Powder/Crystals \ Solution/Suspension

Solid Waste Liquid/Solution

BIN: Solid Hazardous Waste

Solvent Type?

(Halogenated Organic)

Non-Halogenated Solvent Aqueous Solution
(e.g., MeOH, EtAc) (Basic/Acidic)

Halogenated Solvent

(e.g., DCM) Do NOT Drain Dispose

CRITICAL RULE:
Solute contaminates the Solvent.
Treat entire volume as Halogenated.

BIN: Aqueous Waste

(Toxic/Organic Contaminated)

BIN: Liquid Halogenated Waste

Click to download full resolution via product page

Figure 1: Waste stream decision tree for 5-chloro-1H-indole-7-carboxylic acid. Note that
non-halogenated solvents become halogenated waste streams once this compound is
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introduced.

Regulatory & Compliance Context (EPA/RCRA)

While this specific isomer is not typically listed on the EPA "P" (Acutely Hazardous) or "U"
(Toxic) lists by name, it falls under the "Characteristic" waste definitions:

o Generator Responsibility: Under RCRA (40 CFR 262.11), the researcher is responsible for
determining if a waste is hazardous.

o Halogenated Solvents (F-List): If mixed with spent solvents like Methylene Chloride, the
waste carries an FO01/F002 code.

o Destruction Method: The ultimate disposal facility will utilize High-Temperature Incineration
(typically >1100°C) with secondary combustion chambers and acid gas scrubbing systems to
ensure complete mineralization of the chlorinated ring.

Self-Validation Checklist before Closing Waste Container:

pH Check: Is the waste acidic? If <2 or >12.5, ensure the container is compatible (Glass or
HDPE preferred over metal).

Oxidizer Check: Confirm no Nitric Acid, Peroxides, or Permanganates are in the same
container.

Cap Check: Cap is screw-tight (not just resting on top) to prevent volatile emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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